![molecular formula C13H19NO2 B5302175 N-[1-(4-methoxyphenyl)ethyl]butanamide](/img/structure/B5302175.png)
N-[1-(4-methoxyphenyl)ethyl]butanamide
Overview
Description
N-[1-(4-methoxyphenyl)ethyl]butanamide, also known as 4-MeO-NEB, is a chemical compound that belongs to the family of amides. It is a synthetic compound that has gained attention due to its potential use in scientific research.
Mechanism of Action
The mechanism of action of N-[1-(4-methoxyphenyl)ethyl]butanamide involves its ability to inhibit the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can help regulate mood, emotions, and pain perception.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(4-methoxyphenyl)ethyl]butanamide can produce various biochemical and physiological effects, such as increased serotonin and norepinephrine levels, altered brain activity, and changes in behavior. It has also been found to have analgesic properties, which may make it useful in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(4-methoxyphenyl)ethyl]butanamide in lab experiments is its ability to selectively target serotonin and norepinephrine reuptake, which makes it a useful tool for studying the role of these neurotransmitters in various physiological and pathological conditions. However, one limitation is that its effects on other neurotransmitters and receptors are not well understood, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on N-[1-(4-methoxyphenyl)ethyl]butanamide. One direction is to further investigate its potential use in treating various medical conditions such as depression, anxiety, and chronic pain. Another direction is to study its effects on other neurotransmitters and receptors to better understand its mechanism of action. Additionally, more research is needed to determine the safety and toxicity of N-[1-(4-methoxyphenyl)ethyl]butanamide, especially in long-term use.
Synthesis Methods
The synthesis of N-[1-(4-methoxyphenyl)ethyl]butanamide involves the reaction between 4-methoxyphenylacetic acid and butanoyl chloride in the presence of a base. The resulting product is then purified using various methods such as recrystallization, column chromatography, or HPLC.
Scientific Research Applications
N-[1-(4-methoxyphenyl)ethyl]butanamide has been studied for its potential use in treating various medical conditions such as depression, anxiety, and chronic pain. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a norepinephrine reuptake inhibitor (NRI), which makes it a promising candidate for the treatment of these conditions.
properties
IUPAC Name |
N-[1-(4-methoxyphenyl)ethyl]butanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-4-5-13(15)14-10(2)11-6-8-12(16-3)9-7-11/h6-10H,4-5H2,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAOUTQZYGCMBBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC(C)C1=CC=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(4-methoxyphenyl)ethyl]butanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(1-adamantyl)piperazin-1-yl]-N-methyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine](/img/structure/B5302115.png)
![2-[2-(2-chloro-6-fluorophenyl)vinyl]-8-quinolinyl propionate](/img/structure/B5302119.png)
![1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid](/img/structure/B5302135.png)
![1-[(dimethylamino)sulfonyl]-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide](/img/structure/B5302140.png)
![4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-1,9-dimethyl-1,4,9-triazaspiro[5.5]undecane](/img/structure/B5302148.png)
![10-acetyl-11-(2-chlorophenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one](/img/structure/B5302155.png)
![N-1,3-benzodioxol-5-yl-4-[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]-1-piperazinecarboxamide](/img/structure/B5302163.png)
![N-[1-(4-methoxyphenyl)ethyl]-N,3-dimethylbut-2-enamide](/img/structure/B5302166.png)
![2-[(4-allyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B5302169.png)
![6-[(diethylamino)methyl]-N-[2-(1H-indol-3-yl)ethyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B5302194.png)
![4-phenoxy-1-[4-(1H-1,2,4-triazol-1-yl)butanoyl]piperidine-4-carboxylic acid](/img/structure/B5302203.png)